2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid

• IUPAC Name: (9E)-2,5,7-trinitro-9-(pyridin-2-ylmethylidene)fluorene-4-carboxylic acid
• InChI: InChI=1S/C20H10N4O8/c25-20(26)16-8-11(22(27)28)6-14-13(5-10-3-1-2-4-21-10)15-7-12(23(29)30)9-17(24(31)32)19(15)18(14)16/h1-9H,(H,25,26)/b13-5+
• InChI Key: DNGCNJSKFFTVGD-WLRTZDKTSA-N
• Canonical SMILES: C1=CC=NC(=C1)C=C2C3=C(C(=CC(=C3)[N+](=O)[O-])C(=O)O)C4=C2C=C(C=C4[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC=NC(=C1)/C=C/2\C3=C(C(=CC(=C3)[N+](=O)[O-])C(=O)O)C4=C2C=C(C=C4[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C20H10N4O8
• Molecular Weight: 434.3 g/mol

Description

2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid, also known as TNPF, is a chemical compound that belongs to the class of polynitrofluorene derivatives. TNPF has gained significant attention in the scientific community due to its unique properties, including its ability to act as a fluorescent probe for biological imaging and its potential as a powerful explosive.

Mechanism of Action

The mechanism of action of 2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid is not yet fully understood. However, it is believed that this compound acts by binding to specific proteins or biomolecules in the cell, leading to changes in their fluorescence properties. This compound has been shown to selectively bind to certain proteins, such as albumin and transferrin, making it a potential tool for studying protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects on cells. However, it is important to note that this compound has not been extensively tested in vivo, and its long-term effects on living organisms are not yet known.

Advantages and Limitations for Lab Experiments

2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid has several advantages for use in lab experiments. It is highly fluorescent and can be easily detected using standard fluorescence microscopy techniques. This compound is also relatively stable and does not degrade quickly, making it suitable for long-term imaging experiments. However, this compound has some limitations, including its relatively high cost and the need for specialized equipment for imaging.

Future Directions

There are several potential future directions for research on 2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid. One possible direction is the development of new methods for synthesizing this compound that are more efficient and cost-effective. Another potential direction is the use of this compound as a tool for studying protein-protein interactions in living cells. Additionally, this compound may have potential applications in the development of new fluorescent probes for imaging other biological structures.

Synthesis Methods

The synthesis of 2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid involves the reaction of 2-pyridinecarboxaldehyde with 2,5,7-trinitrofluorene-4-carboxylic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction yields this compound as a yellow-orange solid with a high melting point.

Scientific Research Applications

2,5,7-trinitro-9-(2-pyridinylmethylene)-9H-fluorene-4-carboxylic acid has been extensively studied for its potential applications in scientific research. One of its most significant applications is as a fluorescent probe for biological imaging. This compound exhibits strong fluorescence properties in the visible range, making it an ideal candidate for imaging biological structures. This compound has been used to image various biological structures, including mitochondria, lysosomes, and the Golgi apparatus.